molecular formula C18H27ClN2O B7913979 1-{3-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone

1-{3-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone

Cat. No.: B7913979
M. Wt: 322.9 g/mol
InChI Key: YBMUYMRLLHVPRB-UHFFFAOYSA-N
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Description

1-{3-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone is a tertiary amine derivative featuring a piperidine core substituted at the 3-position with a benzyl-isopropyl-amino-methyl group. The compound is characterized by the following properties:

  • Molecular Formula: C₁₇H₂₅ClN₂O
  • Molecular Weight: 308.85 g/mol
  • CAS Number: 1354016-76-4 . The piperidine ring contributes to its conformational flexibility, while the benzyl-isopropyl-amino substituent introduces steric bulk and lipophilicity. This compound is primarily utilized in research settings, with applications in crystallography and medicinal chemistry .

Properties

IUPAC Name

1-[3-[[benzyl(propan-2-yl)amino]methyl]piperidin-1-yl]-2-chloroethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H27ClN2O/c1-15(2)21(12-16-7-4-3-5-8-16)14-17-9-6-10-20(13-17)18(22)11-19/h3-5,7-8,15,17H,6,9-14H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YBMUYMRLLHVPRB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)N(CC1CCCN(C1)C(=O)CCl)CC2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H27ClN2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

322.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-{3-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone typically involves multi-step organic reactions. One common method includes the alkylation of piperidine with benzyl chloride, followed by the introduction of an isopropyl group through reductive amination. The final step involves the reaction with 2-chloroethanone under controlled conditions to yield the target compound.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions: 1-{3-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

    Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into alcohol derivatives.

    Substitution: Nucleophilic substitution reactions can occur at the chloroethanone moiety, where nucleophiles like amines or thiols replace the chlorine atom.

Common Reagents and Conditions:

    Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

    Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

    Substitution: Amines, thiols, polar aprotic solvents like dimethyl sulfoxide (DMSO).

Major Products:

    Oxidation: Ketones, carboxylic acids.

    Reduction: Alcohols.

    Substitution: Amino or thio derivatives.

Scientific Research Applications

1-{3-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone has diverse applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

    Biology: Investigated for its potential as a biochemical probe to study receptor-ligand interactions.

    Medicine: Explored for its pharmacological properties, including potential therapeutic effects in neurological disorders.

    Industry: Utilized in the development of novel materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-{3-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and triggering downstream signaling pathways. This interaction can result in various biological effects, depending on the specific target and context.

Comparison with Similar Compounds

The structural analogs of this compound vary in substituents on the amino group or the heterocyclic core. Key comparisons are summarized below:

Substituent Variations on the Amino Group

Compound Name Substituent (R) Molecular Formula Molecular Weight (g/mol) CAS Number
1-{3-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone Isopropyl C₁₇H₂₅ClN₂O 308.85 1354016-76-4
1-[3-(Benzyl-ethyl-amino)-piperidin-1-yl]-2-chloro-ethanone Ethyl C₁₆H₂₃ClN₂O 294.82 1353983-67-1
1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone Methyl C₁₆H₂₃ClN₂O 294.82 1353976-34-7
1-[(S)-3-(Benzyl-cyclopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone Cyclopropyl C₁₇H₂₃ClN₂O 306.83 Not provided
Key Observations:
  • Molecular Weight : The isopropyl-substituted compound (308.85 g/mol) is heavier than analogs with smaller substituents (e.g., ethyl: 294.82 g/mol). The cyclopropyl variant (306.83 g/mol) is lighter than the isopropyl analog due to reduced hydrogen content .
  • Steric Effects : The isopropyl group introduces greater steric hindrance than cyclopropyl or ethyl, which may affect binding interactions in biological systems .

Variations in the Heterocyclic Core

Compound Name Core Structure Molecular Formula Molecular Weight (g/mol) CAS Number
1-{3-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone Piperidine (6-membered) C₁₇H₂₅ClN₂O 308.85 1354016-76-4
1-{2-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone Pyrrolidine (5-membered) C₁₇H₂₄ClN₂O 305.84 1365889-96-8
Key Observations:
  • Basicity : Piperidine derivatives are generally more basic than pyrrolidine analogs due to reduced lone-pair delocalization in the larger ring .

Biological Activity

The compound 1-{3-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone (CAS 1353977-62-4) is a synthetic organic molecule that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 1-{3-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone is C18H27ClN2OC_{18}H_{27}ClN_{2}O. The compound features a piperidine ring, which is known for its diverse biological activities, and a chloroethanone moiety that may contribute to its reactivity and interaction with biological targets.

PropertyValue
Molecular Weight320.88 g/mol
Melting PointNot specified
SolubilitySoluble in organic solvents
Storage ConditionsAmbient temperature

The biological activity of 1-{3-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone may be attributed to its interaction with various biological targets, including receptors and enzymes. Compounds with similar structures often exhibit:

  • Antimicrobial Activity : Many piperidine derivatives have shown effectiveness against bacterial strains due to their ability to disrupt cellular functions.
  • Cytotoxic Effects : Some studies suggest that compounds containing chloroethanone can induce apoptosis in cancer cells.

Case Studies and Research Findings

  • Antimicrobial Activity : In vitro studies have demonstrated that related compounds exhibit significant antibacterial effects against Gram-positive and Gram-negative bacteria. For instance, derivatives of piperidine have been shown to possess minimum inhibitory concentrations (MICs) ranging from 20 to 40 µM against resistant strains like Staphylococcus aureus and Escherichia coli .
  • Cytotoxicity : Research on structurally similar compounds indicates potential cytotoxic effects against various cancer cell lines. A study reported that certain piperidine derivatives led to a dose-dependent decrease in cell viability in HeLa cells, suggesting their potential as anticancer agents .
  • Neuropharmacological Effects : Compounds with similar amine functionalities have been studied for their effects on neurotransmitter systems, particularly in modulating dopamine and serotonin receptors, which are crucial for treating neuropsychiatric disorders.

Table 2: Summary of Biological Activities

Activity TypeObserved EffectReference
AntimicrobialEffective against Gram-positive bacteria (MIC: 20–40 µM)
CytotoxicInduces apoptosis in cancer cells
NeuropharmacologicalModulation of neurotransmitter receptors

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